Ethanediamide, N,N''-1,2-phenylenebis[N'-methyl-
Description
Ethanediamide, N,N’‘-1,2-phenylenebis[N’-methyl- is a chemical compound with the molecular formula C12H14N4O4. It is known for its unique structure, which includes two ethanediamide groups connected by a 1,2-phenylenebis[N’-methyl- linkage. This compound has various applications in scientific research and industry due to its distinct chemical properties.
Properties
CAS No. |
188727-95-9 |
|---|---|
Molecular Formula |
C12H14N4O4 |
Molecular Weight |
278.26 g/mol |
IUPAC Name |
N-methyl-N'-[2-[[2-(methylamino)-2-oxoacetyl]amino]phenyl]oxamide |
InChI |
InChI=1S/C12H14N4O4/c1-13-9(17)11(19)15-7-5-3-4-6-8(7)16-12(20)10(18)14-2/h3-6H,1-2H3,(H,13,17)(H,14,18)(H,15,19)(H,16,20) |
InChI Key |
OOMPAXSLEWQXOF-UHFFFAOYSA-N |
Canonical SMILES |
CNC(=O)C(=O)NC1=CC=CC=C1NC(=O)C(=O)NC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of Ethanediamide, N,N’‘-1,2-phenylenebis[N’-methyl- typically involves the reaction of 1,2-phenylenediamine with N-methyl ethanediamide under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product.
Industrial Production Methods
In industrial settings, the production of Ethanediamide, N,N’‘-1,2-phenylenebis[N’-methyl- is scaled up using large reactors and optimized reaction conditions to ensure high yield and purity. The process involves continuous monitoring and adjustment of parameters such as temperature, pressure, and reaction time to achieve the desired outcome.
Chemical Reactions Analysis
Types of Reactions
Ethanediamide, N,N’‘-1,2-phenylenebis[N’-methyl- undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form different oxidation products.
Reduction: It can be reduced under specific conditions to yield reduced forms.
Substitution: The compound can participate in substitution reactions where one or more of its functional groups are replaced by other groups.
Common Reagents and Conditions
Common reagents used in the reactions of Ethanediamide, N,N’‘-1,2-phenylenebis[N’-methyl- include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pH conditions to ensure selectivity and efficiency.
Major Products Formed
The major products formed from the reactions of Ethanediamide, N,N’‘-1,2-phenylenebis[N’-methyl- depend on the specific reaction conditions and reagents used. For example, oxidation may yield different oxidized derivatives, while substitution reactions can produce a variety of substituted products.
Scientific Research Applications
Ethanediamide, N,N’‘-1,2-phenylenebis[N’-methyl- has a wide range of applications in scientific research, including:
Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.
Biology: The compound is studied for its potential biological activities and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications and effects on biological systems.
Industry: It is used in the production of various industrial products and materials due to its unique chemical properties.
Mechanism of Action
The mechanism of action of Ethanediamide, N,N’‘-1,2-phenylenebis[N’-methyl- involves its interaction with specific molecular targets and pathways. The compound can bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.
Comparison with Similar Compounds
Similar Compounds
- Ethanediamide, N,N’‘-1,2-phenylenebis[N’-ethyl-
- Ethanediamide, N,N’‘-1,2-phenylenebis[N’-propyl-
- Ethanediamide, N,N’‘-1,2-phenylenebis[N’-butyl-
Uniqueness
Ethanediamide, N,N’‘-1,2-phenylenebis[N’-methyl- is unique due to its specific structure and chemical properties, which differentiate it from other similar compounds. Its distinct linkage and functional groups contribute to its unique reactivity and applications in various fields.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
